molecular formula C13H22O B8487985 2,7,9-Trimethylspiro[4,5]dec-7-en-1-ol

2,7,9-Trimethylspiro[4,5]dec-7-en-1-ol

Cat. No.: B8487985
M. Wt: 194.31 g/mol
InChI Key: MZJIPGZFQKGKPH-UHFFFAOYSA-N
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Description

2,7,9-Trimethylspiro[4,5]dec-7-en-1-ol is a useful research compound. Its molecular formula is C13H22O and its molecular weight is 194.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H22O

Molecular Weight

194.31 g/mol

IUPAC Name

3,7,9-trimethylspiro[4.5]dec-8-en-4-ol

InChI

InChI=1S/C13H22O/c1-9-6-10(2)8-13(7-9)5-4-11(3)12(13)14/h6,9,11-12,14H,4-5,7-8H2,1-3H3

InChI Key

MZJIPGZFQKGKPH-UHFFFAOYSA-N

Canonical SMILES

CC1CCC2(C1O)CC(C=C(C2)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,6,8 and 2,7,9-trimethylspiro[4,5]dec-7-en-1-one was reduced with LiAlH4 according to the general procedure (example 2, procedure 3) to give the title product in 87% yield as a mixture of isomers. The crude product was purified by bulb-to-bulb distillation (B.p.=82° C./0.02 mbar).
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